2-methyl-N-{[(4-{[(propionylamino)carbonothioyl]amino}phenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methyl-N-[[4-(propanoylcarbamothioylamino)phenyl]carbamothioyl]benzamide
• InChI: InChI=1S/C19H20N4O2S2/c1-3-16(24)22-18(26)20-13-8-10-14(11-9-13)21-19(27)23-17(25)15-7-5-4-6-12(15)2/h4-11H,3H2,1-2H3,(H2,20,22,24,26)(H2,21,23,25,27)
• InChI Key: YDXUNEGHBYZZBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=S)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C19H20N4O2S2
• Molecular Weight: 400.5 g/mol

Description

The compound is a complex organic molecule, likely belonging to the class of compounds known as benzamides. Benzamides are organic compounds containing a carboxamido substituent attached to a benzene ring.

Synthesis Analysis

The synthesis of such compounds typically involves various organic chemistry reactions, including amide bond formation, carbon-sulfur bond formation, and aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using various spectroscopic techniques, including infrared spectroscopy (IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS).

Chemical Reactions Analysis

The compound, due to its functional groups, might undergo various chemical reactions, including nucleophilic substitutions, condensation reactions, and redox reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various analytical techniques, including melting point analysis, solubility testing, and determination of the compound’s pKa.

Mechanism of Action

If this compound has biological activity, its mechanism of action would depend on the specific biological target it interacts with. This could involve binding to a specific protein or enzyme, altering cellular processes, or interacting with DNA or RNA.